2-(3,4-Dichlorophenyl)isonicotinic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-(3,4-Dichlorophenyl)isonicotinic acid is a heterocyclic carboxylic acid derivative featuring an isonicotinic acid backbone (pyridine-4-carboxylic acid) substituted at the 2-position with a 3,4-dichlorophenyl group. The compound combines the electronic effects of the pyridine ring with the lipophilic and electron-withdrawing properties of the dichlorophenyl moiety.
Properties
IUPAC Name |
2-(3,4-dichlorophenyl)pyridine-4-carboxylic acid | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7Cl2NO2/c13-9-2-1-7(5-10(9)14)11-6-8(12(16)17)3-4-15-11/h1-6H,(H,16,17) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AIWRQMGITVCISW-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=NC=CC(=C2)C(=O)O)Cl)Cl | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7Cl2NO2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90634217 | |
| Record name | 2-(3,4-Dichlorophenyl)pyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90634217 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.09 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1261912-13-3 | |
| Record name | 2-(3,4-Dichlorophenyl)pyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90634217 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2-(3,4-Dichlorophenyl)isonicotinic acid typically involves the reaction of 3,4-dichlorophenyl isocyanate with isonicotinic acid. This reaction is carried out under controlled conditions to ensure the formation of the desired product .
Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The use of catalysts and specific solvents can enhance the efficiency of the reaction.
Chemical Reactions Analysis
Types of Reactions: 2-(3,4-Dichlorophenyl)isonicotinic acid undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.
Reduction: Reduction reactions can convert it into different reduced forms.
Substitution: It can undergo substitution reactions where the chlorine atoms are replaced by other functional groups.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.
Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.
Substitution: Various nucleophiles can be used for substitution reactions, depending on the desired product.
Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction could produce amines or alcohols.
Scientific Research Applications
Agricultural Applications
1.1 Plant Resistance Induction
Recent studies have highlighted the potential of 2-(3,4-Dichlorophenyl)isonicotinic acid as a plant resistance inducer. The compound acts as an elicitor that stimulates the plant's natural defense mechanisms against pathogens. Research has shown that derivatives of isonicotinic acids, including 2-(3,4-Dichlorophenyl)isonicotinic acid, can significantly enhance the resistance of plants like tobacco to various diseases caused by viral and fungal pathogens.
In a study involving tobacco plants, the application of this compound resulted in a reduction of necrotic spots caused by viral infections by up to 92% compared to control samples . This effectiveness suggests that the compound could be utilized in developing new agricultural strategies to protect crops from diseases without resorting to traditional chemical pesticides.
1.2 Phytotoxicity Assessment
Phytotoxicity tests have indicated that 2-(3,4-Dichlorophenyl)isonicotinic acid does not induce harmful effects on plants at certain concentrations. In experiments where tobacco plants were treated with various concentrations of the compound, no visible phytotoxic effects were observed, indicating its potential as a safe agricultural elicitor .
Pharmacological Applications
2.1 Cardiovascular Research
The compound has also been studied for its effects on cardiac ion channels, particularly the human ether-a-go-go-related gene (hERG) channel. Research indicates that 2-(3,4-Dichlorophenyl)isonicotinic acid (also referred to as PD-307243) can activate hERG channels, which play a crucial role in cardiac repolarization. The modulation of hERG channel activity is significant since alterations can lead to arrhythmias and other cardiac issues .
In patch-clamp studies conducted on CHO cells expressing hERG channels, PD-307243 was found to increase hERG current in a concentration-dependent manner and slowed down channel deactivation and inactivation . These findings suggest its potential as a therapeutic agent for treating cardiac conditions associated with hERG channel dysfunction.
Summary of Findings
The following table summarizes the key applications and findings related to 2-(3,4-Dichlorophenyl)isonicotinic acid:
Mechanism of Action
The mechanism of action of 2-(3,4-Dichlorophenyl)isonicotinic acid involves its interaction with specific molecular targets. It may inhibit certain enzymes or pathways, leading to its observed biological effects. For instance, derivatives of isonicotinic acid are known to inhibit the synthesis of mycolic acids, which are essential components of the bacterial cell wall .
Comparison with Similar Compounds
Dichlorophenyl-Substituted Carboxylic Acids
Key Differences :
- Backbone : The isonicotinic acid derivative has a pyridine ring, while succinic acid and thiazole analogs feature aliphatic or heteroaromatic cores.
- Substituent Positions : Thiazole and succinic acid derivatives have 2,3-dichloro substitution, reducing steric hindrance compared to 3,4-dichloro in the target compound.
- Applications : Thiazole and succinic acid derivatives are primarily reagents, whereas pyridine-based analogs may have broader pharmacological relevance .
Halogen-Substituted Isoionicotinic Acid Derivatives
| Compound Name | Molecular Formula | MW | Substituents | pKa | Key Properties | Reference |
|---|---|---|---|---|---|---|
| 2-(3-Chloro-4-fluorophenyl)isonicotinic acid | C₁₂H₇ClFNO₂ | 252 | 3-Cl, 4-F on phenyl | 1.71 | Higher electronegativity (F vs. Cl) |
Comparison with Target Compound :
Dichlorophenyl-Containing Pharmacological Agents
Structural Contrast :
- Complexity : BD compounds incorporate ethylamine and heterocyclic/polyamine chains, unlike the simpler carboxylic acid group in the target compound.
- Functionality : The amine groups in BD derivatives enable ionic interactions, while the carboxylic acid in the target compound may favor hydrogen bonding or metal coordination.
Comparison :
- Reactivity : The benzyl chloride’s labile Cl group facilitates nucleophilic substitution, whereas the carboxylic acid in the target compound is more stable and acidic.
- Utility : Benzyl chloride is a synthetic intermediate, while isonicotinic acid derivatives are more likely end-products or pharmacophores .
Biological Activity
Overview
2-(3,4-Dichlorophenyl)isonicotinic acid is a compound that has garnered attention in various fields of biological research due to its potential therapeutic applications. This article explores its biological activities, including antimicrobial, anti-inflammatory, and anticancer properties, supported by recent studies and findings.
Chemical Structure and Properties
The compound belongs to the class of isonicotinic acids, characterized by the presence of a dichlorophenyl group. Its chemical structure is crucial for its interaction with biological targets. The IUPAC name is 2-(3,4-dichlorophenyl)pyridine-4-carboxylic acid.
Antimicrobial Activity
Recent studies have highlighted the antimicrobial properties of 2-(3,4-Dichlorophenyl)isonicotinic acid. It has been investigated for its efficacy against various bacterial strains, including Mycobacterium tuberculosis.
- Minimum Inhibitory Concentration (MIC) : The compound exhibited MIC values ranging from 1–4 μM against different strains of M. tuberculosis and M. avium . These values indicate significant antimicrobial potential comparable to standard treatments like isoniazid.
Anti-inflammatory Properties
The compound has also shown promise as an anti-inflammatory agent. In studies involving carrageenan-induced paw edema in animal models, it demonstrated a significant reduction in inflammation markers.
- Efficacy : The anti-inflammatory activity was quantified with an average activity percentage (AA) of approximately 53.41%, indicating a robust response in reducing edema compared to control groups .
Anticancer Activity
In vitro studies have suggested that 2-(3,4-Dichlorophenyl)isonicotinic acid may possess anticancer properties. Its interaction with cancer cell lines has been explored to assess its potential as a chemotherapeutic agent.
- Cell Line Studies : Research indicated that the compound could inhibit the growth of certain cancer cell lines, with notable effects observed at specific concentrations . Further investigations into its mechanism of action are ongoing.
The biological activity of 2-(3,4-Dichlorophenyl)isonicotinic acid is believed to stem from its ability to interact with various molecular targets within cells, including enzymes and receptors involved in inflammation and microbial resistance. Its structural features allow it to bind effectively to these targets, altering their function and leading to therapeutic effects.
Comparative Analysis
To better understand the biological activity of 2-(3,4-Dichlorophenyl)isonicotinic acid, it is useful to compare it with other similar compounds.
| Compound | Antimicrobial Activity (MIC μM) | Anti-inflammatory Activity (%) | Remarks |
|---|---|---|---|
| 2-(3,4-Dichlorophenyl)isonicotinic acid | 1–4 | 53.41 | Significant potential against M. tuberculosis |
| Isoniazid | 0.5–2 | - | Standard treatment for tuberculosis |
| 6-(3,5-Dichlorophenyl)picolinic acid | - | - | Related compound with different substitution |
Case Studies
- Study on Mycobacterial Activity : A study evaluated various derivatives of isonicotinic acid and found that 2-(3,4-Dichlorophenyl)isonicotinic acid had comparable efficacy to established drugs against M. tuberculosis .
- Inflammation Model : In vivo experiments demonstrated that this compound significantly reduced paw edema in rats compared to controls, highlighting its potential for treating inflammatory diseases .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
